Cas no 353245-45-1 (1-methyl-1H-Pyrazole-3,5-dicarboxaldehyde)

• Product Name: 1-methyl-1H-Pyrazole-3,5-dicarboxaldehyde
• CAS No: 353245-45-1
• MF: C₆H₆N₂O₂
• MW: 138.124041080475
• CID: 1111377
• PubChem ID: 71359738
• Update Time: 2025-04-20

1-methyl-1H-Pyrazole-3,5-dicarboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-methyl-1H-Pyrazole-3,5-dicarboxaldehyde
• 1-methylpyrazole-3,5-dicarbaldehyde
• 353245-45-1
• 1-methyl-3,5-pyrazoledicarbaldehyde
• 1-Methyl-1H-pyrazole-3,5-dicarbaldehyde
• DTXSID50783578

• Inchi： 1S/C6H6N2O2/c1-8-6(4-10)2-5(3-9)7-8/h2-4H,1H3
• InChI Key： RZUDDGKTFLHJDG-UHFFFAOYSA-N
• SMILES： O=CC1=CC(C=O)=NN1C

Computed Properties

• Exact Mass: 138.042927438g/mol
• Monoisotopic Mass: 138.042927438g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 52Ų